Cas no 147245-25-8 (Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro-)

• Product Name: Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro-
• CAS No: 147245-25-8
• MF: C₉H₁₀ClNO₄
• MW: 231.633001804352
• CID: 3770709
• PubChem ID: 78977129
• Update Time: 2025-05-23

Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro-
• 2-Chloro-4-(2-methoxyethoxy)-1-nitrobenzene
• 147245-25-8
• AKOS017443067

• Inchi： 1S/C9H10ClNO4/c1-14-4-5-15-7-2-3-9(11(12)13)8(10)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： GXVIPPWYIXCSND-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(OCCOC)C=C1Cl

Computed Properties

• Exact Mass: 231.0298355Da
• Monoisotopic Mass: 231.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro-

Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro-

Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro- is a complex organic compound with the CAS number 147245-25-8. This compound is characterized by its benzene ring structure, which is substituted with a chlorine atom at the 2-position, a nitro group at the 1-position, and a 2-methoxyethoxy group at the 4-position. The combination of these substituents imparts unique chemical properties to the molecule, making it of interest in various fields of chemistry and materials science.

The benzene ring serves as the core structure of this compound, providing a stable aromatic system. The substitution pattern of the benzene ring plays a crucial role in determining its reactivity and physical properties. The presence of the chlorine atom at the 2-position introduces electron-withdrawing effects, which can influence the electronic environment of the benzene ring. Similarly, the nitro group at the 1-position is a strong electron-withdrawing group that further modulates the electronic characteristics of the molecule. These substituents can enhance or suppress certain chemical reactions depending on their positions relative to each other.

The 2-methoxyethoxy group at the 4-position introduces an ether functionality into the molecule. This group consists of an ethoxy chain (CH₂CH₂O-) with a methoxy (OCH₃) substituent. The ether linkage can participate in various chemical reactions, such as nucleophilic substitutions or eliminations, depending on the reaction conditions. Additionally, the methoxy group within this substituent can act as an electron-donating group through resonance effects, potentially counteracting some of the electron-withdrawing effects introduced by the chlorine and nitro groups.

Recent studies have explored the synthesis and applications of benzene derivatives with similar substitution patterns. For instance, researchers have investigated how these compounds can be used as intermediates in organic synthesis or as building blocks for more complex molecules. The combination of electron-withdrawing and electron-donating groups on the benzene ring creates a versatile platform for designing molecules with specific reactivity or biological activity.

In terms of physical properties, Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro- is expected to have a melting point and boiling point that are influenced by its molecular weight and functional groups. The presence of polar groups like the nitro and methoxy groups can increase its solubility in polar solvents compared to less polar aromatic compounds. However, precise values for these properties would require experimental determination or computational modeling.

From an environmental perspective, understanding the fate and transport of such compounds in natural systems is essential for assessing their potential impact on ecosystems. Studies have shown that substituted benzene derivatives can undergo various degradation pathways under environmental conditions, such as photolysis or microbial degradation. The presence of substituents like chlorine and nitro groups may influence these processes by altering the molecule's stability or reactivity toward environmental factors.

In conclusion, Benzene, 2-chloro-4-(2-methoxyethoxy)-1-nitro- (CAS No: 147245-25-8) is a chemically diverse compound with unique structural features that make it suitable for various applications in organic chemistry and materials science. Its substitution pattern offers opportunities for further functionalization and exploration in research settings.